Cas no 888214-21-9 (2-Bromo-1-iodo-3-methylbenzene)

2-Bromo-1-iodo-3-methylbenzene structure

888214-21-9 structure

Product Name:2-Bromo-1-iodo-3-methylbenzene

CAS No:888214-21-9

MF:C₇H₆BrI

MW:296.931013584137

MDL:MFCD11977389

CID:706890

PubChem ID:50998158

Update Time:2024-10-26

2-Bromo-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,2-bromo-1-iodo-3-methyl-
- 2-Bromo-1-iodo-3-methylbenzene
- 2-Bromo-3-iodotoluene
- KEGQEFDADWTVBG-UHFFFAOYSA-N
- AS03370
- 2-bromanyl-1-iodanyl-3-methyl-benzene
- AK172621
- A842949
- 2-Bromo-1-iodo-3-methylbenzene (ACI)
- DTXSID80679253
- EN300-379043
- AKOS015835168
- CS-D0263
- AS-46280
- SCHEMBL2227474
- SY078067
- CL9287
- MFCD11977389
- 888214-21-9
- MDL： MFCD11977389
- Inchi： 1S/C7H6BrI/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3
- InChI Key： KEGQEFDADWTVBG-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC=CC=1I

Computed Properties

Exact Mass: 295.87
Monoisotopic Mass: 295.87
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.6

2-Bromo-1-iodo-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	038627-1g	2-Bromo-3-iodotoluene	888214-21-9	98%	1g	￡165.00	2022-02-28
Alichem	A013032917-250mg	2-Bromo-3-iodotoluene	888214-21-9	97%	250mg	$494.40	2023-08-31
Alichem	A013032917-500mg	2-Bromo-3-iodotoluene	888214-21-9	97%	500mg	$823.15	2023-08-31
Alichem	A013032917-1g	2-Bromo-3-iodotoluene	888214-21-9	97%	1g	$1519.80	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-50mg	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	50mg	132.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-200mg	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	200mg	273.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-5g	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	5g	2838.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-1g	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	1g	794.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-250mg	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	250mg	737CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AL723-100mg	2-Bromo-1-iodo-3-methylbenzene	888214-21-9	95%	100mg	340CNY	2021-05-07

2-Bromo-1-iodo-3-methylbenzene Production Method

Production Method 1

54879-20-8

888214-21-9

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Dimethyl sulfoxide , Water ; 2 h, 50 °C; cooled
1.2 Reagents: Sodium nitrite ; 1 h, cooled
1.3 Reagents: Sodium iodide ; 1 h, rt
1.4 Reagents: Sodium bisulfite Solvents: Water ; rt

Reference

Design, Synthesis, and Evaluation of o-(Biphenyl-3-ylmethoxy)nitrophenyl Derivatives as PD-1/PD-L1 Inhibitors with Potent Anticancer Efficacy In Vivo

OuYang, Yiqiang; Gao, Jian; Zhao, Lei; Lu, Junfeng; Zhong, Haiqing; et al, Journal of Medicinal Chemistry, 2021, 64(11), 7646-7666

Production Method 2

54879-20-8

888214-21-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 °C; 20 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 0 °C; 60 min, 0 °C
1.3 Reagents: Sodium bicarbonate , Sodium thiosulfate Solvents: Water ; 0 °C

Reference

Gold(I)-Catalyzed Cascade Cyclization Reactions of Allenynes for the Synthesis of Fused Cyclopropanes and Acenaphthenes

Ikeuchi, Takaya; Inuki, Shinsuke ; Oishi, Shinya ; Ohno, Hiroaki, Angewandte Chemie, 2019, 58(23), 7792-7796

Production Method 3

54879-20-8

888214-21-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile ; 0 °C; 5 min, 0 °C
1.2 Reagents: NanO 2 ; 0 °C; 20 min, 0 °C
1.3 Reagents: Potassium iodide Catalysts: Cuprous iodide ; 0 °C; 4 h, rt
1.4 Reagents: Sodium thiosulfate ; rt

Reference

Molecular hybridization used to design and synthesize neo-tanshinlactone derivatives as PD-1/PD-L1 inhibitors

Zhang, Menghan; Liu, Jianmin; Wang, Yue; Wang, Ping; Morris-Natschke, Susan; et al, Bioorganic & Medicinal Chemistry, 2022, 54,

Production Method 4

54879-20-8

888214-21-9

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 3 h, 60 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water

Reference

Enantioselective Synthesis of 6/5-Spirosilafluorenes by Asymmetric Ring Expansion of 4/5-Spirosilafluorenes with Alkynes

Chen, Hua; Zhang, Haixia; Du, Huimin; Kuang, Yuzhong; Pang, Qinjiao; et al, Organic Letters, 2023, 25(9), 1558-1563

Production Method 5

54879-20-8

888214-21-9

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 0 °C
1.2 Reagents: Sodium nitrate Solvents: Water ; 30 min, 0 °C; 1 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ; 1 h, rt
1.4 Reagents: Sodium thiosulfate Solvents: Water ; rt

Reference

Di-bromo-Based Small-Molecule Inhibitors of the PD-1/PD-L1 Immune Checkpoint

Konieczny, Magdalena ; Musielak, Bogdan ; Kocik, Justyna ; Skalniak, Lukasz ; Sala, Dominik ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11271-11285

Production Method 6

888214-21-9

Reaction Conditions

1.1 Reagents: Silica , Bromine Solvents: Chloroform ; rt
1.2 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water ; 10 °C
1.3 Reagents: Potassium iodide ; 10 °C; 10 °C → 80 °C

Reference

Synthesis of 1-(2-ethynyl-6-methylphenyl)- and 1-(2-ethynyl-6-methoxyphenyl)-naphthalene and their cyclization

Storch, Jan; Cermak, Jan; Karban, Jindrich, Tetrahedron Letters, 2007, 48(38), 6814-6816

Production Method 7

625-95-6

888214-21-9

202865-85-8

858841-53-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Methylium, triphenyl-, tetrafluoroborate(1-) (1:1) Solvents: Acetonitrile , Dichloromethane ; rt
1.2 Reagents: Water

Reference

Carbocation Catalyzed Bromination of Alkyl Arenes, a Chemoselective sp3 vs. sp2 C-H functionalization.

Ni, Shengjun; El Remaily, Mahmoud Abd El Aleem Ali Ali; Franzen, Johan, Advanced Synthesis & Catalysis, 2018, 360(21), 4197-4204

2-Bromo-1-iodo-3-methylbenzene Raw materials

2-Bromo-1-iodo-3-methylbenzene Preparation Products

2-Bromo-1-iodo-3-methylbenzene Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

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